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Compound of Interest

Compound Name: Nicofluprole

Cat. No.: B6597129 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

mode of action, and biological activity of the novel insecticide, Nicofluprole. The information is

intended for researchers, scientists, and professionals involved in drug development and pest

management.

Chemical Identity
Identifier Value

IUPAC Name

2-chloro-N-cyclopropyl-5-{1-[2,6-dichloro-4-

(1,1,1,2,3,3,3-heptafluoropropan-2-

yl)phenyl]-1H-pyrazol-4-yl}-N-methylpyridine-3-

carboxamide[1]

CAS Number 1771741-86-6[1]

Physicochemical Properties
A summary of the key physicochemical properties of Nicofluprole is presented below. This

data is essential for understanding its environmental fate, transport, and formulation

development.
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Property Value Source

Molecular Formula C22H14Cl3F7N4O PubChem

Molecular Weight 589.7 g/mol PubChem[1]

Appearance Solid (predicted) -

Solubility Insoluble in water (predicted) -

LogP (octanol-water partition

coefficient)
5.4 (predicted) -

Synthesis and Manufacturing Process
Nicofluprole is a synthetic insecticide belonging to the phenylpyrazole class. Its synthesis is a

multi-step process that involves the formation of key intermediates followed by a crucial cross-

coupling reaction.

Experimental Protocol: Synthesis of Nicofluprole
The synthesis of Nicofluprole is detailed in patents filed by Bayer, including

WO2015067646A1, WO2018104214A1, and WO2019243243A1.[2] A general outline of the

synthetic route is as follows:

Preparation of the Phenylpyrazole Intermediate: This involves the synthesis of the

substituted phenylhydrazine and its subsequent cyclization to form the pyrazole ring.

Preparation of the Pyridine Intermediate: Synthesis of the substituted pyridine carboxamide

moiety.

Suzuki-Miyaura Cross-Coupling Reaction: The key step involves the palladium-catalyzed

cross-coupling of the phenylpyrazole intermediate with the pyridine intermediate to form the

final Nicofluprole molecule.

Purification: The final product is purified using standard techniques such as chromatography

and recrystallization.

Synthesis Workflow
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A simplified workflow for the synthesis of Nicofluprole.

Mode of Action
Nicofluprole exerts its insecticidal effect through a well-defined mode of action, primarily

targeting the nervous system of insects. In mammals, a different pathway has been observed,

highlighting its selectivity.

In Insects: Antagonism of GABA-gated Chloride
Channels
As a member of the phenylpyrazole class of insecticides, Nicofluprole acts as a non-

competitive antagonist of the gamma-aminobutyric acid (GABA)-gated chloride channels in the

central nervous system of insects.[2]
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Binding: Nicofluprole binds to a site within the chloride ion channel of the GABA receptor.

Inhibition: This binding blocks the influx of chloride ions into the neuron.

Effect: The blockage of the chloride channel leads to hyperexcitation of the insect's central

nervous system, resulting in convulsions, paralysis, and ultimately death.
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Nicofluprole's mode of action in insects.

In Mammals: CAR/PXR Nuclear Receptor Activation
In studies on rats, Nicofluprole has been shown to induce effects on the thyroid gland. This is

not a direct effect on the thyroid but is mediated through the activation of the Constitutive

Androstane Receptor (CAR) and the Pregnane X Receptor (PXR) in the liver.

Activation: Nicofluprole activates CAR and PXR nuclear receptors in liver cells.

Enzyme Induction: This activation leads to the induction of enzymes responsible for the

metabolism of thyroid hormones.

Hormone Clearance: The increased metabolism results in a more rapid clearance of thyroid

hormones from the bloodstream.
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Compensatory Response: The body compensates for the lower thyroid hormone levels by

increasing the production of thyroid-stimulating hormone (TSH), which can lead to effects on

the thyroid gland.
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Nicofluprole's indirect effect on the thyroid in mammals.

Biological Activity and Efficacy
Nicofluprole has demonstrated high efficacy against a range of agricultural pests. The

following table summarizes available data on its insecticidal and acaricidal activity.
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Target Pest Life Stage Bioassay Type LC50 / EC50 Source

Tetranychus

cinnabarinus

(Carmine spider

mite)

Adult Leaf dip

>85% mortality

at 4 mg/L (for

derivatives)

[3]

Plutella xylostella

(Diamondback

moth)

Larvae Leaf dip

Data for

derivatives

available

[3]

Mythimna

separata

(Northern

armyworm)

Larvae
Diet

incorporation

Data for

derivatives

available

[3]

Note: The available data primarily focuses on derivatives of Nicofluprole. Further research is

needed to establish a comprehensive efficacy profile for the parent compound.

Toxicology
The toxicological profile of Nicofluprole is crucial for assessing its safety to non-target

organisms, including mammals, birds, and aquatic life.

Mammalian Toxicity
As with other phenylpyrazole insecticides, Nicofluprole is expected to have a lower toxicity to

mammals compared to insects due to the lower affinity for mammalian GABA receptors.

Test Organism
Route of
Administration

LD50 Value Source

Rat Oral
> 2000 mg/kg

(predicted)
-

Rat Dermal
> 2000 mg/kg

(predicted)
-

Mouse Oral Data not available -
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Ecotoxicology
The environmental impact of Nicofluprole on non-target species is a key consideration for its

use in agriculture.

Test Organism Test Type Endpoint Value Source

Daphnia magna

(Water flea)
Acute EC50

Data not

available
-

Oncorhynchus

mykiss (Rainbow

trout)

Acute LC50
Data not

available
-

Apis mellifera

(Honeybee)
Acute contact LD50

Data not

available
-

Environmental Fate
The persistence and mobility of Nicofluprole in the environment determine its potential for

long-term impact.

Environmental
Compartment

Parameter Value Source

Soil DT50 (half-life) Data not available -

Water Photolysis DT50 Data not available -

Bioconcentration BCF Data not available -

Conclusion
Nicofluprole is a potent, new-generation insecticide with a specific mode of action that

provides effective control of a range of agricultural pests. Its selectivity for insect GABA

receptors suggests a favorable safety profile for mammals. However, further research is

required to fully characterize its efficacy, toxicological profile, and environmental fate to ensure

its safe and sustainable use in pest management programs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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